Cas no 3121-70-8 (1-naphthyl butyrate)

• Product Name: 1-naphthyl butyrate
• CAS No: 3121-70-8
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• MDL: MFCD00003923
• CID: 84625
• PubChem ID: 87564039
• Update Time: 2025-06-09

1-naphthyl butyrate Chemical and Physical Properties

Names and Identifiers

• 1-naphthyl butyrate
• 1-Butyryloxy-naphthalin
• 1-Naphthyl butanoate
• 1-NAPHTHYL N-BUTYRATE
• 1-NAPHTHYLBUTYRAT
• A-NAPHTHYL BUTYRATE
• BUTANOIC ACID 1-NAPHTHYL ESTER
• Buttersaeure-[1]naphthylester
• Butyric Acid 1-Naphthyl Ester
• butyric acid-[1]naphthyl ester
• Naphthyl-(1)-butyrat
• 1-Naphthyl butyrate, esterase substrate
• 1,1-BIPHENYL,3-(CHLOROMETHYL)-
• NS00029037
• n-Butyric acid .alpha.-naphthyl ester
• NSC97269
• alpha-Naphthyl-n-butyrate
• .alpha.-Naphthyl-n-butyrate
• MFCD00003923
• .alpha.-Naphthyl butyrate
• EINECS 221-500-7
• NSC 97269
• B1096
• naphthalen-1-yl butanoate
• AI3-18358
• SCHEMBL447135
• AS-58219
• UNII-9UZL9U0CIK
• Q27273258
• AKOS024348853
• Butyric acid, 1-naphthyl ester
• naphthyl butyrate
• XIVJNRXPRQKFRZ-UHFFFAOYSA-N
• 9UZL9U0CIK
• AO-548/13304028
• NSC-97269
• alpha-Naphthyl butyrate
• Naphthalen-1-yl butyrate
• Naphthalen-1-ylbutyrate
• D88751
• Butanoic acid, 1-naphthalenyl ester
• DTXSID9062851
• FT-0608120
• 3121-70-8
• 1-Naphthyl butyrate esterase substrate
• CS-0132727
• n-Butyric acid alpha-naphthyl ester
• DTXCID7038313
• HY-131298

• MDL： MFCD00003923
• Inchi： 1S/C14H14O2/c1-2-6-14(15)16-13-10-5-8-11-7-3-4-9-12(11)13/h3-5,7-10H,2,6H2,1H3
• InChI Key： XIVJNRXPRQKFRZ-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)C1C=CC=C2C=CC=CC2=1
• BRN： 2558646

Computed Properties

• Exact Mass: 214.09900
• Monoisotopic Mass: 214.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.091 g/mL at 20 °C(lit.)
• Boiling Point: 182°C/18mmHg(lit.)
• Flash Point: 144 °F
• Refractive Index: n20/D 1.571(lit.)
• PSA: 26.30000
• LogP: 3.54530
• Solubility: Not available

1-naphthyl butyrate Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Safety Instruction： S23-S24/25
• TSCA：Yes
• Storage Condition：-20ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-naphthyl butyrate

Recent Advances in the Study of 1-Naphthyl Butyrate (CAS: 3121-70-8): Applications and Mechanisms in Chemical Biology and Medicine

The compound 1-naphthyl butyrate (CAS: 3121-70-8) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This ester derivative of naphthalene and butyric acid has been investigated for its potential roles in enzyme inhibition, drug delivery, and as a biochemical probe. Recent studies have focused on its physicochemical properties, metabolic pathways, and interactions with biological targets, shedding light on its therapeutic and diagnostic potential.

One of the key areas of interest is the role of 1-naphthyl butyrate as a substrate for esterase enzymes. Research published in the Journal of Enzyme Inhibition and Medicinal Chemistry (2023) demonstrated its high specificity for certain carboxylesterases, making it a valuable tool for studying enzyme kinetics and inhibitor screening. The study utilized advanced spectroscopic techniques to elucidate the binding mechanisms and catalytic efficiency, providing insights into the design of more effective esterase inhibitors.

In the context of drug delivery, 1-naphthyl butyrate has been explored as a prodrug candidate. A 2024 study in Molecular Pharmaceutics highlighted its ability to enhance the bioavailability of hydrophobic drugs by improving their solubility and absorption. The researchers employed in vitro and in vivo models to evaluate its pharmacokinetic profile, revealing promising results for targeted drug delivery systems, particularly in oncology and neurology.

Furthermore, 1-naphthyl butyrate has shown potential as a fluorescent probe for cellular imaging. A recent publication in Analytical Chemistry (2024) described its application in tracking esterase activity in live cells, offering a non-invasive method for monitoring enzymatic processes in real-time. This innovation could pave the way for new diagnostic tools in diseases characterized by dysregulated esterase activity, such as metabolic disorders and certain cancers.

Despite these advancements, challenges remain in optimizing the stability and selectivity of 1-naphthyl butyrate for clinical applications. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully harness the potential of this compound in translational medicine.

In conclusion, 1-naphthyl butyrate (CAS: 3121-70-8) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from enzyme studies to drug delivery and diagnostics, underscoring its importance in advancing both fundamental science and therapeutic development. Future studies should focus on bridging the gap between laboratory findings and clinical implementation to maximize its impact on human health.